Cas no 3079-53-6 (1-nitro-2-propoxybenzene)

• Product Name: 1-nitro-2-propoxybenzene
• CAS No: 3079-53-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD28122812
• CID: 1444429
• PubChem ID: 587497
• Update Time: 2025-05-22

1-nitro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-propoxy-
• 1-nitro-2-propoxybenzene
• 1-nitro-2-propoxy-benzene
• 2-Nitro-1-propyloxy-benzol
• Benzene,1-nitro-2-propoxy
• o-nitrophenyl propyl ether
• o-propoxynitrobenzene
• HS-5429
• SY028367
• 1-Nitro-2-propoxybenzene #
• DB-250455
• MFCD28122812
• EN300-174251
• AC5857
• DTXSID20343108
• SCHEMBL3464612
• AKOS027256926
• 3079-53-6

• MDL： MFCD28122812
• Inchi： 1S/C9H11NO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： IGIBTRWOXSIMMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 2.90680

Additional information on 1-nitro-2-propoxybenzene

1-Nitro-2-Propoxybenzene: A Comprehensive Overview

1-nitro-2-propoxybenzene (CAS No: 3079-53-6) is a chemical compound that has garnered significant attention in various scientific and industrial applications due to its unique properties and potential uses. This compound, also referred to as o-nitropropoxybenzene, belongs to the class of nitroaromatic compounds, which are widely studied for their reactivity and versatility in organic synthesis.

The structure of 1-nitro-2-propoxybenzene consists of a benzene ring with a nitro group (-NO₂) at the ortho position relative to a propoxy group (-OCH₂CH₂CH₃). This arrangement imparts specific electronic and steric effects that influence its chemical behavior. The nitro group is a strong electron-withdrawing substituent, which can activate certain positions on the benzene ring for electrophilic substitution reactions, while the propoxy group introduces an electron-donating effect through resonance, making it a versatile platform for further functionalization.

Recent studies have highlighted the importance of 1-nitro-2-propoxybenzene in the field of medicinal chemistry, where it serves as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants by leveraging its ability to undergo various coupling reactions and redox transformations.

In addition to its role in drug discovery, 1-nitro-2-propoxybenzene has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to participate in nucleophilic aromatic substitution reactions has made it a valuable building block for constructing high-performance materials with tailored properties.

From an environmental perspective, understanding the fate and transport of 1-nitro-2-propoxybenzene in natural systems is crucial for assessing its potential impact on ecosystems. Recent environmental studies have focused on its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal.

Looking ahead, advancements in green chemistry are expected to further enhance the synthesis and application of 1-nitro-2-propoxybenzene, particularly through the development of more sustainable production methods and innovative reaction pathways.